Cas no 25493-16-7 (1-Iodopropane-3,3,3-d3)

• Product Name: 1-Iodopropane-3,3,3-d3
• CAS No: 25493-16-7
• MF: C₃H₇I
• MW: 173.010638475418
• CID: 241930
• PubChem ID: 102602316
• Update Time: 2025-06-15

1-Iodopropane-3,3,3-d3 Chemical and Physical Properties

Names and Identifiers

• Propane-1,1,1-d3,3-iodo- (6CI,8CI,9CI)
• < 3,3,3-2H3> -1-iodopropane
• 1,1,1-D(3)-Neopentan
• 1,1,1-Tricyanethan
• 1,1,1-Tricyanoethane
• 1,1,1-Trideuterio-2,2-dimethyl-propan
• 1,1,1-trideuterio-2,2-dimethyl-propane
• 1,1,1-trideuterio-2-butanol
• 1,1,1-trideuterio-3-iodo-propane
• 1,1,1-trideuterio-butan-2-ol
• 1-Iod-3,3,3-t
• 2-butan-1,1,1-d3-ol
• AC1L3EC8
• Aethan-1,1,1-tricarbonitril
• Methylcyanoform
• Neopentan-d3
• neopentane-d3
• Propyljodid-3,3,3-d2
• sec-butyl-1,1,1-d3 alcohol
• 1-IODOPROPANE-3,3,3-D3
• D99587
• 25493-16-7
• 1,1,1-Trideuterio-3-iodopropane
• 1-Iodopropane-3,3,3-d3

• Inchi： 1S/C3H7I/c1-2-3-4/h2-3H2,1H3/i1D3
• InChI Key： PVWOIHVRPOBWPI-FIBGUPNXSA-N
• SMILES： ICCC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 172.97808g/mol
• Monoisotopic Mass: 172.97808g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 7.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Additional information on 1-Iodopropane-3,3,3-d3

Comprehensive Guide to 1-Iodopropane-3,3,3-d3 (CAS No. 25493-16-7): Properties, Applications, and Industry Insights

1-Iodopropane-3,3,3-d3, also known as 3,3,3-Trideuterio-1-iodopropane, is a deuterated organic compound with the CAS registry number 25493-16-7. This isotopically labeled variant of 1-iodopropane is widely utilized in NMR spectroscopy, pharmaceutical research, and mechanistic studies due to its unique deuterium substitution. The compound's molecular formula is C₃H₄D₃I, and it serves as a critical tool for tracing reaction pathways and analyzing molecular structures.

In recent years, the demand for deuterated compounds like 1-Iodopropane-3,3,3-d3 has surged, driven by advancements in drug discovery and metabolic labeling. Researchers frequently search for "deuterated solvents for NMR" or "isotopic labeling techniques," highlighting the compound's relevance in modern laboratories. Its stability and predictable behavior in synthetic routes make it indispensable for organic synthesis optimization and kinetic isotope effect (KIE) studies.

The physical properties of CAS No. 25493-16-7 include a boiling point of approximately 102–103°C and a density of 1.75 g/cm³. These characteristics ensure compatibility with standard laboratory protocols. When handling 1-Iodopropane-3,3,3-d3, proper storage under inert conditions (e.g., argon or nitrogen) is recommended to prevent degradation. Users often inquire about "shelf life of deuterated reagents" or "best practices for handling labeled compounds," emphasizing the need for precise storage guidelines.

Applications of this compound extend to material science, where it aids in designing deuterated polymers for neutron scattering experiments. Additionally, its role in proteomics and stable isotope probing (SIP) aligns with trending topics like "precision medicine" and "environmental tracer studies." The compound's low toxicity profile further enhances its appeal for bioconjugation and in vivo imaging applications.

From an SEO perspective, keywords such as "buy 1-Iodopropane-3,3,3-d3," "25493-16-7 supplier," and "deuterated alkyl halides" are frequently queried, reflecting commercial and academic interest. Manufacturers often highlight batch-specific certification and isotopic purity (>98%) to meet stringent research requirements. For those exploring "cost-effective deuterium sources," this compound offers a balance between performance and affordability.

Innovations in green chemistry have also influenced the synthesis of 1-Iodopropane-3,3,3-d3, with methods focusing on catalyst efficiency and waste reduction. These developments resonate with searches like "sustainable isotopic labeling" or "eco-friendly deuterium incorporation." As industries prioritize ESG (Environmental, Social, and Governance) compliance, such advancements gain traction.

In summary, 1-Iodopropane-3,3,3-d3 (CAS 25493-16-7) bridges fundamental research and cutting-edge applications. Its versatility in spectroscopic analysis, coupled with growing interest in isotope-enabled technologies, positions it as a cornerstone in scientific progress. For detailed protocols or sourcing inquiries, referencing peer-reviewed journals or certified suppliers is advised.